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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B15569705 Get Quote

Application Notes and Protocols for TPU-0037C
For Researchers, Scientists, and Drug Development Professionals

Introduction
TPU-0037C is a metabolite of the marine actinomycete S. platensis, structurally similar to

lydicamycin.[1][2] It has demonstrated significant activity against Gram-positive bacteria,

including methicillin-resistant S. aureus (MRSA), with Minimum Inhibitory Concentrations

(MICs) ranging from 0.39-3.13 μg/ml.[1][2] However, it is ineffective against Gram-negative

bacteria.[1][2] These application notes provide detailed recommendations for the optimal

storage and handling of TPU-0037C to ensure its stability and efficacy for research purposes.

Physicochemical Properties of TPU-0037C
A summary of the key physicochemical properties of TPU-0037C is presented in the table

below.
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Property Value Reference

Molecular Formula C46H72N4O9 [2][3][4][5][6]

Molecular Weight 825.1 g/mol [2][3][4][6]

Appearance Colourless film [3]

Purity >95% by HPLC [2][3][6]

Solubility
Soluble in Ethanol, Methanol,

DMF, and DMSO
[2][3]

CAS Number 485815-61-0 [1][2][3][4][5][6]

Recommended Storage Conditions
To maintain the integrity and biological activity of TPU-0037C, it is imperative to adhere to the

following storage guidelines.

Condition Recommendation Rationale

Temperature -20°C
Ensures long-term stability and

prevents degradation.[2][3]

Light Protect from light
Minimizes the risk of

photodegradation.

Moisture
Store in a tightly sealed

container in a dry environment

Prevents hydrolysis and

maintains the compound's

integrity.

Form
Store as a solid (film) or in a

suitable anhydrous solvent

Aliquoting into single-use

volumes is recommended to

avoid repeated freeze-thaw

cycles.

Experimental Protocols
Protocol for Handling and Aliquoting TPU-0037C
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This protocol outlines the steps for safely handling and preparing aliquots of TPU-0037C upon

receipt.

Materials:

TPU-0037C (solid film)

Anhydrous solvent (e.g., DMSO, Ethanol)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

-20°C freezer

Procedure:

Before opening, allow the vial of TPU-0037C to equilibrate to room temperature for at least

15-20 minutes. This prevents condensation from forming inside the vial.

Under sterile conditions (e.g., in a laminar flow hood), carefully open the vial.

Reconstitute the TPU-0037C film in a suitable anhydrous solvent (e.g., DMSO) to a desired

stock concentration. For example, to prepare a 10 mM stock solution, add the appropriate

volume of solvent based on the amount of compound provided.

Gently vortex the solution until the film is completely dissolved.

Aliquot the stock solution into single-use, sterile, amber microcentrifuge tubes. The volume of

each aliquot should be appropriate for a single experiment to minimize waste and avoid

repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, date of preparation, and

aliquot number.

Store the aliquots at -20°C.
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Protocol for Assessing the Stability of TPU-0037C
This protocol provides a framework for evaluating the stability of TPU-0037C under different

storage conditions.

Objective: To determine the degradation rate of TPU-0037C over time at various temperatures.

Materials:

Aliquots of TPU-0037C stock solution

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

Incubators or temperature-controlled chambers set at different temperatures (e.g., -80°C,

-20°C, 4°C, room temperature)

Appropriate mobile phase for HPLC analysis

Procedure:

Prepare a sufficient number of aliquots of a known concentration of TPU-0037C in a chosen

solvent.

Establish a baseline (Time 0) purity profile by analyzing one aliquot via HPLC immediately

after preparation. Record the peak area and retention time corresponding to intact TPU-
0037C.

Distribute the remaining aliquots into the different temperature-controlled environments.

At designated time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year), retrieve one

aliquot from each temperature condition.

Analyze each aliquot by HPLC using the same method as the baseline analysis.

Calculate the percentage of remaining intact TPU-0037C at each time point and temperature

relative to the Time 0 sample.
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Plot the percentage of intact TPU-0037C versus time for each storage condition to determine

the stability profile.

Visualizations
Experimental Workflow for Handling TPU-0037C
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Caption: Workflow for handling and storing TPU-0037C.
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Caption: Hypothetical inhibition of bacterial cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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